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Compound of Interest

Compound Name: tyk2 protein

Cat. No.: B1180145

For researchers in immunology, oncology, and drug development, accurate and reliable
detection of intracellular proteins by flow cytometry is paramount. Tyrosine Kinase 2 (TYK2), a
key component of the JAK-STAT signaling pathway, is a critical target of investigation. This
guide provides a comparative overview of commercially available TYK2 antibodies validated for
flow cytometry, offering supporting experimental data and detailed protocols to aid in antibody
selection and experimental design.

Understanding the Role of TYK2 in JAK-STAT
Signaling

TYK2 is a non-receptor tyrosine kinase that plays a crucial role in the signal transduction of
various cytokines, including interferons and interleukins. Upon cytokine binding to its receptor,
TYK2, along with other Janus kinases (JAKs), becomes activated through autophosphorylation.
This activation initiates a signaling cascade that leads to the phosphorylation and activation of
Signal Transducer and Activator of Transcription (STAT) proteins. The activated STATs then
translocate to the nucleus to regulate the transcription of target genes involved in immune
responses, inflammation, and cell proliferation.
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 To cite this document: BenchChem. [A Researcher's Guide to Commercial TYK2 Antibodies
for Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180145#validation-of-commercial-tyk2-antibodies-
for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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